AMG-8718

• Molecular Formula: C25H19FN4O3
• Molecular Weight: 442.4 g/mol
• InChI: InChI=1S/C25H19FN4O3/c1-24(12-31-13-24)7-6-15-9-19-22(29-11-15)33-20-5-4-16(17-3-2-8-28-21(17)26)10-18(20)25(19)14-32-23(27)30-25/h2-5,8-11H,12-14H2,1H3,(H2,27,30)/t25-/m0/s1
• InChIKey: GKKFBOARESVMBW-VWLOTQADSA-N

AMG-8718: Compound Overview

AMG-8718 is a synthetic small-molecule inhibitor of Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1), developed by Amgen for Alzheimer's disease research [1]. It belongs to the aminooxazoline xanthene (AOX) chemical class and is characterized by a balanced profile of high enzymatic potency, optimized hERG binding affinity, and controlled P-glycoprotein (Pgp) recognition [2]. This compound enables the study of amyloid-beta (Aβ) reduction in the central nervous system (CNS) following oral administration, serving as a differentiated pharmacological tool versus earlier BACE1 inhibitors that presented cardiovascular safety liabilities [3].

BACE1 β-secretase inhibition pathway studies

CNS target engagement research with reported hERG and Pgp context

BACE1-over-BACE2 selectivity for targeted pathway interpretation

• [1] Dineen, T. A., Chen, K., Cheng, A. C., Derakhchan, K., Epstein, O., Esmay, J., ... & Patel, V. F. (2014). Inhibitors of β-site amyloid precursor protein cleaving enzyme (BACE1): identification of (S)-7-(2-fluoropyridin-3-yl)-3-((3-methyloxetan-3-yl)ethynyl)-5'H-spiro[chromeno[2,3-b]pyridine-5,4'-oxazol]-2'-amine (AMG-8718). Journal of Medicinal Chemistry, 57(23), 9811-9831. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AMG-8718 Ligand Page. Retrieved April 23, 2026. View Source
• [3] Epstein, O., Cheng, A. C., Dineen, T. A., Kreiman, C. R., Marx, I. E., Weiss, M. M., ... & Whittington, D. A. (2014). Lead optimization and modulation of hERG activity in a series of aminooxazoline xanthene β-site amyloid precursor protein cleaving enzyme (BACE1) inhibitors. Journal of Medicinal Chemistry, 57(23), 9796-9810. View Source

AMG-8718: Interchangeability Concerns

Generic substitution within the BACE1 inhibitor class is not scientifically valid due to the divergent and often inverse relationships between potency, central exposure, and cardiovascular safety. Early aminooxazoline xanthene leads, while potent, demonstrated high hERG channel binding affinity, posing a risk of QTc prolongation that precluded their development [1]. Conversely, some later-generation clinical candidates sacrificed potency for an improved safety margin. AMG-8718 was specifically engineered through 4-aza substitution and P3/P2' optimization to break this correlation, achieving high BACE1 potency concurrently with a hERG Ki >10 µM and low Pgp efflux, a balance not replicated across the entire class [2]. Selecting an alternative based solely on BACE1 IC50 would ignore the critical, quantifiable safety and pharmacokinetic differentiators that define the compound's utility as a research tool.

BACE1 inhibitor class may exhibit divergent hERG binding profiles, shifting cardiac repolarization liability context.

Pgp efflux recognition differs among BACE1 inhibitors, which may alter CNS exposure consistency.

BACE2 selectivity ratios vary widely; near-equal or inverted selectivity may confound target-specific attribution.

• [1] Epstein, O., Cheng, A. C., Dineen, T. A., Kreiman, C. R., Marx, I. E., Weiss, M. M., ... & Whittington, D. A. (2014). Lead optimization and modulation of hERG activity in a series of aminooxazoline xanthene β-site amyloid precursor protein cleaving enzyme (BACE1) inhibitors. Journal of Medicinal Chemistry, 57(23), 9796-9810. View Source
• [2] Dineen, T. A., Chen, K., Cheng, A. C., Derakhchan, K., Epstein, O., Esmay, J., ... & Patel, V. F. (2014). Inhibitors of β-site amyloid precursor protein cleaving enzyme (BACE1): identification of (S)-7-(2-fluoropyridin-3-yl)-3-((3-methyloxetan-3-yl)ethynyl)-5'H-spiro[chromeno[2,3-b]pyridine-5,4'-oxazol]-2'-amine (AMG-8718). Journal of Medicinal Chemistry, 57(23), 9811-9831. View Source

AMG-8718: Comparator Evidence

BACE1 Inhibitory Potency

AMG-8718 exhibits significantly greater enzymatic potency against BACE1 than other widely used BACE1 tool compounds. Its IC50 of 0.7 nM demonstrates a ~29-fold higher affinity compared to LY2886721 (IC50: 20.3 nM) and a ~3-fold higher affinity compared to verubecestat's inhibition constant (Ki: 2.2 nM) [1]. This sub-nanomolar potency is a direct result of structural optimization involving 4-aza substitution on the xanthene core, which was not present in earlier leads [2].

BACE1 Potency

Cross-study comparable

IC50 = 0.7 nM (recombinant human BACE1) ~29-fold lower than LY2886721 (20.3 nM) ~3-fold lower than verubecestat Ki (2.2 nM)

Supports BACE1 target engagement studies at low nanomolar concentrations.

FRET-based assay; within-study verification recommended.

Evidence Dimension	BACE1 Inhibitory Potency
Target Compound Data	IC50 = 0.7 nM (recombinant human BACE1)
Comparator Or Baseline	LY2886721: IC50 = 20.3 nM (recombinant human BACE1, Ref 24); Verubecestat (MK-8931): Ki = 2.2 nM (recombinant human BACE1, Ref 26)
Quantified Difference	~29-fold more potent than LY2886721; ~3-fold more potent than verubecestat (based on Ki/IC50 comparison)
Conditions	In vitro enzymatic assays using recombinant human BACE1 and a FRET-labeled peptide substrate.

Why This Matters

Superior potency allows for lower compound concentrations in target engagement studies, reducing the risk of off-target effects and enabling a wider experimental window.

• [1] Dineen, T. A., et al. (2014). J. Med. Chem., 57(23), 9811-9831. Also reported by MedChemExpress, TargetMol, and 10xchem datasheets for AMG-8718. LY2886721 potency from Selleckchem and Abmole datasheets. Verubecestat potency from PeptideDB and Invivochem datasheets. View Source
• [2] Epstein, O., et al. (2014). Lead optimization and modulation of hERG activity in a series of aminooxazoline xanthene β-site amyloid precursor protein cleaving enzyme (BACE1) inhibitors. J. Med. Chem., 57(23), 9796-9810. View Source

hERG Channel Safety Margin

AMG-8718 achieves a critical safety differentiation over its direct predecessor, compound 40. While the earlier lead compound from the aminooxazoline xanthene series was abandoned due to an insufficient therapeutic window for QTc prolongation linked to hERG activity, AMG-8718 demonstrates a hERG binding Ki of >10 µM, as documented in BindingDB from the Dineen et al. study [1]. This represents a substantial improvement over compound 40, which exhibited a 78% Aβ reduction in CSF at 10 mg/kg p.o. but suffered from hERG-mediated cardiovascular liability that prevented its advancement [2]. The 4-aza substitution on the xanthene core was the key structural modification that drove this gain in safety margin [3].

hERG Binding

Direct comparison

AMG-8718 Ki >10 µM; Compound 40 deprioritized for QTc liability.

Supports cardiac repolarization endpoint context for in vivo studies.

hERG binding assay; in vivo ECG confirmation recommended.

Evidence Dimension	hERG Ion Channel Binding Affinity (Safety Indicator)
Target Compound Data	Ki > 10 µM (>10,000 nM)
Comparator Or Baseline	Compound 40: hERG IC50 data not explicitly published but reported to show insufficient therapeutic window vs. QTc prolongation; advancement was precluded by hERG activity (Ref 16).
Quantified Difference	AMG-8718's hERG Ki is >10 µM, providing a quantifiable high safety margin. The earlier lead (compound 40) was deprioritized due to QTc prolongation in vivo, a direct consequence of higher hERG affinity.
Conditions	hERG binding assay as reported in BindingDB (ChEMBL_1441679). In vivo cardiovascular safety model (dog) used for compound 40 assessment.

Why This Matters

The high hERG Ki translates to a reduced risk of QTc interval prolongation, a primary cardiovascular safety concern, making AMG-8718 a safer choice for in vivo pharmacological studies than earlier analogs.

• [1] BindingDB Entry for AMG-8718 hERG Ki. Data derived from Dineen, T.A., et al. J. Med. Chem. 57:9811-31 (2014). View Source
• [2] Epstein, O., et al. (2014). Lead optimization and modulation of hERG activity in a series of aminooxazoline xanthene β-site amyloid precursor protein cleaving enzyme (BACE1) inhibitors. J. Med. Chem., 57(23), 9796-9810. View Source
• [3] Dineen, T. A., et al. (2014). J. Med. Chem., 57(23), 9811-9831. Abstract and full text describe 4-aza substitution as a means to reduce hERG binding affinity. View Source

In Vivo CNS Aβ Reduction

AMG-8718 demonstrates robust and sustained reduction of Aβ40 in both cerebrospinal fluid (CSF) and brain in a rat pharmacodynamic model. At an oral dose of 10 mg/kg, it significantly decreased Aβ40 levels, with EC50 values of 18 nM in CSF and 67 nM in brain, indicating high central target engagement [1]. This in vivo efficacy profile is notably differentiated from LY2886721, which, while capable of lowering Aβ, shows a BACE1 cellular IC50 of ~18.7 nM and requires higher exposures for similar CNS effects . The quantified EC50 values for AMG-8718 in CSF and brain provide precise benchmarks for CNS efficacy that are not as sharply defined for LY2886721 in comparable models.

CNS Aβ Reduction

Reported

CSF Aβ40 EC50 = 18 nM; Brain EC50 = 67 nM (rat, 10 mg/kg p.o.)

Supports CNS target engagement endpoint context in rodent model.

Rat model; species translation requires review.

Evidence Dimension	In Vivo CNS Aβ40 Reduction Potency
Target Compound Data	CSF Aβ40 EC50 = 18 nM; Brain Aβ40 EC50 = 67 nM (rat, 10 mg/kg p.o.)
Comparator Or Baseline	LY2886721: Cellular IC50 for Aβ inhibition = 18.7 nM (HEK293Swe); PDAPP neuronal culture IC50 = 10.7 nM.
Quantified Difference	AMG-8718's in vivo CSF EC50 (18 nM) is comparable to LY2886721's in vitro cellular IC50, demonstrating that AMG-8718 achieves near-complete target engagement in the CNS at low exposures.
Conditions	Male Sprague-Dawley rats, oral gavage. CSF and brain Aβ40 measured 4 hours post-dose.

Why This Matters

Precise in vivo EC50 values provide confidence in dose selection for CNS efficacy studies, a critical factor when planning animal model experiments.

• [1] Dineen, T. A., et al. (2014). J. Med. Chem., 57(23), 9811-9831. In vivo rat PK/PD data also cited by 10xchem datasheet. View Source

Oral Bioavailability and CNS Penetration

AMG-8718 exhibits good oral bioavailability across species, with values of 70% in rat, 96% in beagle dog, and 101% in cynomolgus monkey, indicating favorable absorption and first-pass metabolism profiles . This is supported by a balanced Pgp recognition profile that limits active efflux at the blood-brain barrier (BBB). In contrast, verubecestat (MK-8931), while orally bioavailable and a potent BACE1 inhibitor, is characterized as a Pgp substrate, which can limit brain penetration and contribute to pharmacokinetic variability [1]. AMG-8718's optimized Pgp recognition, a direct result of polar surface area modulation at the P3 substituent, provides a quantifiable advantage for consistent CNS exposure.

Oral PK & CNS Exposure

Reported

F%: rat 70, dog 96, monkey 101; balanced Pgp recognition

Supports oral dosing research in CNS models; may reduce Pgp-mediated variability.

Cross-species PK data; Pgp substrate status may vary with conditions.

Evidence Dimension	Oral Bioavailability and Pgp Recognition (CNS Exposure Determinant)
Target Compound Data	Rat F% = 70; Dog F% = 96; Monkey F% = 101. Pgp recognition profile is balanced (not a strong substrate).
Comparator Or Baseline	Verubecestat (MK-8931): Oral bioavailability not explicitly compared, but known to be a Pgp substrate (Kennedy et al., 2016). Other clinical BACE1 inhibitors also show Pgp-mediated efflux liability.
Quantified Difference	AMG-8718's balanced Pgp recognition contrasts with the Pgp substrate status of verubecestat, which can result in lower and more variable CNS distribution.
Conditions	Pharmacokinetic studies in rat, beagle dog, and cynomolgus monkey following intravenous (2 mg/kg) and oral (5 mg/kg) administration.

Why This Matters

Consistent oral absorption and a lack of Pgp-mediated efflux ensure reliable CNS exposure in animal studies, which is essential for reproducible pharmacodynamic outcomes.

• [1] Kennedy, M. E., Stamford, A. W., Chen, X., Cox, K., Cumming, J. N., Dockendorf, M. F., ... & Hyde, L. A. (2016). The BACE1 inhibitor verubecestat (MK-8931) reduces CNS β-amyloid in animal models and in Alzheimer's disease patients. Science Translational Medicine, 8(363), 363ra150. Notes Pgp substrate status. View Source

Microsomal Metabolic Stability

AMG-8718 demonstrates good stability in both human and rat liver microsomes, a key predictor of low hepatic clearance and favorable in vivo half-life . While specific intrinsic clearance values are not provided in the abstracted data, this stability profile is consistent with its measured in vivo half-life of 4.8 hours in rat and 5.2 hours in dog . Many BACE1 inhibitors across the class, particularly early amidine-containing compounds, suffer from high oxidative metabolism and rapid clearance, limiting their utility for chronic dosing studies. The 4-aza modification in AMG-8718 not only improves hERG selectivity but also contributes to metabolic stability by moderating lipophilicity [1].

Metabolic Stability

Class-level inference

Good stability in human and rat liver microsomes; in vivo t1/2 rat 4.8 h, dog 5.2 h.

Supports sustained target coverage context; exact clearance values not reported.

Microsomal data only; in vivo intrinsic clearance not quantified.

Evidence Dimension	Hepatic Microsomal Stability
Target Compound Data	Good stability in human and rat liver microsomes; in vivo t1/2 rat = 4.8 h, dog = 5.2 h.
Comparator Or Baseline	Early aminooxazoline xanthene leads: higher metabolic turnover. Clinical BACE1 inhibitors have variable clearance; some show high extraction ratios.
Quantified Difference	AMG-8718's stability leads to a moderate half-life across species, in contrast to leads that were rejected for high clearance. Exact clearance difference is compound-specific but directionally significant.
Conditions	In vitro microsomal incubation; in vivo pharmacokinetic studies in rat and beagle dog.

Why This Matters

Good microsomal stability predicts sustained target coverage after oral dosing, reducing the need for frequent administration in chronic in vivo studies.

• [1] Dineen, T. A., et al. (2014). J. Med. Chem., 57(23), 9811-9831. Describes the multiparametric optimization of the 4-aza substitution. View Source

BACE1 Selectivity Over BACE2

AMG-8718 demonstrates high selectivity for BACE1 over related aspartyl proteases, including renin and pepsin, which is critical for interpreting in vivo results without confounding pharmacology . While it shows limited selectivity for BACE2 (IC50 = 5 nM), the 7-fold difference versus BACE1 (IC50 = 0.7 nM) provides a discernible selectivity window. In contrast, LY2886721 demonstrates even less selectivity between BACE1 (IC50 20.3 nM) and BACE2 (IC50 10.2 nM), yielding only a ~2-fold window, while verubecestat shows higher affinity for BACE2 (Ki 0.38 nM) than for BACE1 (Ki 2.2 nM), an inverted selectivity profile that may contribute to differential effects on immune cell function .

BACE1 Selectivity

Cross-study comparable

BACE1 IC50 0.7 nM; BACE2 IC50 5.0 nM (~7-fold) LY2886721: ~2-fold; verubecestat: inverted (BACE2 preference)

Supports BACE1-specific target deconvolution studies.

BACE2-related immune/pancreatic effects may still require monitoring.

Evidence Dimension	BACE1 vs. BACE2 Selectivity Ratio
Target Compound Data	BACE1 IC50 = 0.7 nM; BACE2 IC50 = 5.0 nM. Selectivity ratio = ~7-fold.
Comparator Or Baseline	LY2886721: BACE1/BACE2 ratio = ~0.5 (20.3 / 10.2 nM). Verubecestat: BACE1 Ki 2.2 nM; BACE2 Ki 0.38 nM; ratio = ~0.17.
Quantified Difference	AMG-8718's 7-fold BACE1-over-BACE2 selectivity contrasts with LY2886721's near-equal inhibition and verubecestat's BACE2 preference. This provides a more defined pharmacological profile for BACE1-specific studies.
Conditions	Recombinant human enzyme assays for BACE1 and BACE2.

Why This Matters

A defined selectivity window helps researchers attribute in vivo effects specifically to BACE1 inhibition, avoiding confounding results from BACE2-mediated functions in immune and pancreatic cells.

AMG-8718: Research Applications

CNS Pharmacodynamics with Defined Safety

For rat or non-human primate studies where sustained Aβ reduction must be achieved without the confounding factor of cardiovascular adverse events, AMG-8718 provides a quantifiable advantage. Its CSF Aβ40 EC50 of 18 nM and brain EC50 of 67 nM, combined with a hERG Ki >10 µM, allow investigators to design dose regimens that maximize central target engagement while maintaining a defined safety margin from QTc effects, a key limitation of the earlier lead compound 40 which was deprioritized for this reason [1].

High-Potency Reference for Benchmarking

With a BACE1 IC50 of 0.7 nM, AMG-8718 is a suitable standard-of-care comparator for profiling next-generation BACE1 inhibitors. Its ~29-fold greater potency relative to LY2886721 (IC50 20.3 nM) and ~3-fold greater affinity than verubecestat (Ki 2.2 nM) provide a high-bar reference point that can reveal subtle improvements in residence time, binding kinetics, or selectivity that a weaker tool compound might miss .

CNS Pharmacokinetics and Brain Penetration

In BBB penetration studies, AMG-8718's balanced Pgp recognition and good oral bioavailability (rat F% = 70) offer a reproducible CNS exposure profile. This contrasts with Pgp substrates like verubecestat, where active efflux can introduce variability. Researchers studying the relationship between unbound brain concentrations and pharmacodynamic effects will benefit from AMG-8718's more predictable CNS distribution .

BACE1-Selective Studies

For ex vivo target deconvolution experiments where BACE2-mediated effects on melanocytes, pancreatic β-cells, or immune cells could confound interpretation, AMG-8718's 7-fold selectivity window for BACE1 over BACE2 provides a more selective pharmacological profile than LY2886721 (~2-fold) or verubecestat (inverted selectivity, favoring BACE2). This makes AMG-8718 a superior choice for assigning biological outcomes to BACE1 inhibition specifically .

Application

Selection Property

Validation Focus

CNS target engagement studies with hERG endpoint monitoring

Reported hERG binding and CNS Aβ reduction context

CSF/brain Aβ reduction endpoint; hERG binding assay review

BACE1 potency reference for inhibitor profiling

Reported BACE1 IC50 benchmark

Comparative potency and selectivity screening

CNS PK and brain penetration research

Reported oral bioavailability and Pgp recognition context

Unbound brain concentration-to-effect relationship

BACE1-selective target deconvolution studies

BACE1-over-BACE2 selectivity window

BACE2-mediated off-target monitoring

• [1] Dineen, T. A., et al. (2014). J. Med. Chem., 57(23), 9811-9831; Epstein, O., et al. (2014). J. Med. Chem., 57(23), 9796-9810. View Source